Gas-liquid partition chromatography. A technique for the analysis of volatile materials
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9527700915
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